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Compound of Interest

Compound Name: 3-Anilino-1-propanol

Cat. No.: B1268279

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 3-
Anilino-1-propanol (CAS RN: 31121-11-6). Adherence to these procedures is critical for
ensuring personal safety and maintaining a secure laboratory environment. The following
information is synthesized from safety data sheets and chemical properties information to
provide a comprehensive operational plan.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Anilino-1-propanol is classified as a hazardous chemical. Based on available safety data, it
causes skin and serious eye irritation.[1] It may also be harmful if swallowed.[2] Therefore, the
use of appropriate personal protective equipment is mandatory.

Summary of Hazards:

» Skin Irritation: Causes skin irritation (Category 2).[1][3]

o Eye Irritation: Causes serious eye irritation (Category 2A).[1][3]
o Acute Oral Toxicity: May be harmful if swallowed.[2]

The following table summarizes the recommended PPE for handling 3-Anilino-1-propanol.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

To prevent contact with eyes,
which can cause serious
irritation.[1][3]

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

To prevent skin contact and

subsequent irritation.[1]

Body Protection

Laboratory coat or chemical-

resistant apron.

To protect skin and personal

clothing from splashes.

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area. Use a NIOSH-
approved respirator with an
organic vapor cartridge if
working with large quantities,
heating the substance, or if

ventilation is inadequate.

To prevent inhalation of vapors
or mists, especially if

aerosolization is possible.

Quantitative Data

The following table provides a summary of the key physical and chemical properties of 3-

Anilino-1-propanol.
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Property Value Source
CAS Number 31121-11-6 (1314151061171
Molecular Formula CoH13NO (1103171
Molecular Weight 151.21 g/mol [11031[7]

Light yellow to yellow to
Appearance . [51[7]
orange clear liquid

Boiling Point 140°C /0.4 mmHg [2][6]
Density 1.063 g/cm3 (at 26°C) [2][6]
Flash Point 156.7°C [2]

Storage Temperature 0-10°C (refrigerated) [3][8]

Experimental Protocol: Weighing and Dissolving 3-
Anilino-1-propanol

This protocol outlines the steps for safely weighing and dissolving 3-Anilino-1-propanol in a
laboratory setting.

1. Preparation: a. Ensure a chemical fume hood is operational and the work area is clean and
uncluttered. b. Gather all necessary materials: 3-Anilino-1-propanol, appropriate solvent,
beaker, graduated cylinder, magnetic stir bar, stir plate, and weighing paper or boat. c. Don the
required personal protective equipment as specified in the PPE table above.

2. Weighing: a. Place a weighing paper or boat on the analytical balance and tare it. b. Inside
the chemical fume hood, carefully dispense the desired amount of 3-Anilino-1-propanol onto
the weighing paper. c. Record the exact weight of the chemical.

3. Dissolving: a. Place the beaker with the appropriate volume of solvent and a magnetic stir
bar on the stir plate inside the fume hood. b. Carefully add the weighed 3-Anilino-1-propanol
to the solvent. c. Turn on the stir plate to facilitate dissolution. Gentle heating may be applied if
necessary, but this should be done with caution and with appropriate respiratory protection.
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4. Post-Procedure: a. Tightly cap the original container of 3-Anilino-1-propanol and store it in
a refrigerator. b. Clean any spills immediately according to the disposal plan. c. Dispose of
contaminated weighing paper and any other disposable materials in the designated chemical
waste container. d. Remove PPE in the correct order to avoid contamination and wash hands
thoroughly.

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for minimizing risks. The following
workflow diagram illustrates the key steps.
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Caption: Workflow for the safe handling of 3-Anilino-1-propanol.
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Disposal Plan:

e Chemical Waste: Dispose of unused 3-Anilino-1-propanol and solutions containing it in a
designated, labeled hazardous waste container. Do not pour down the drain.

o Contaminated Materials: Any materials that have come into contact with 3-Anilino-1-
propanol, such as gloves, weighing paper, and paper towels, should be placed in a sealed
bag and disposed of as hazardous chemical waste.

e Regulatory Compliance: All waste disposal must be carried out in accordance with local,
state, and federal regulations. Consult your institution's environmental health and safety
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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